Cas no 104086-08-0 (1,1'-Biphenyl,2,3,4,4'-tetrachloro-2'-(methylsulfonyl)-)
104086-08-0 structure
Product Name:1,1'-Biphenyl,2,3,4,4'-tetrachloro-2'-(methylsulfonyl)-
CAS No:104086-08-0
MF:C13H8Cl4O2S
MW:370.078418731689
CID:184754
PubChem ID:190697
Update Time:2025-04-19
1,1'-Biphenyl,2,3,4,4'-tetrachloro-2'-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,1'-Biphenyl,2,3,4,4'-tetrachloro-2'-(methylsulfonyl)-
- 1,2,3-trichloro-4-(4-chloro-2-methylsulfonylphenyl)benzene
- 2,3,4,4'-Tetrachloro-2'-(methylsulfonyl)-1,1'-biphenyl
- DTXSID50146260
- 1,1'-Biphenyl, 2,3,4,4'-tetrachloro-2'-(methylsulfonyl)-
- 104086-08-0
-
- Inchi: 1S/C13H8Cl4O2S/c1-20(18,19)11-6-7(14)2-3-8(11)9-4-5-10(15)13(17)12(9)16/h2-6H,1H3
- InChI Key: APPVGCZEAVPIFW-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1C1C=CC(=CC=1S(C)(=O)=O)Cl)Cl)Cl
Computed Properties
- Exact Mass: 367.90014
- Monoisotopic Mass: 367.9
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Density: 1.514
- Boiling Point: 517.7°C at 760 mmHg
- Flash Point: 266.9°C
- Refractive Index: 1.605
- PSA: 34.14
- LogP: 6.45150
1,1'-Biphenyl,2,3,4,4'-tetrachloro-2'-(methylsulfonyl)- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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